Cas no 62224-23-1 (2-Thiophenecarboxylic acid, 3,5-dibromo-, 1,1-dimethylethyl ester)

2-Thiophenecarboxylic acid, 3,5-dibromo-, 1,1-dimethylethyl ester structure
62224-23-1 structure
Product Name:2-Thiophenecarboxylic acid, 3,5-dibromo-, 1,1-dimethylethyl ester
CAS No:62224-23-1
MF:C9H10Br2O2S
MW:342.047500133514
CID:453695
PubChem ID:71388612
Update Time:2025-04-19

2-Thiophenecarboxylic acid, 3,5-dibromo-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 3,5-dibromo-, 1,1-dimethylethyl ester
    • tert-butyl 3,5-dibromothiophene-2-carboxylate
    • DTXSID50810671
    • 62224-23-1
    • Inchi: 1S/C9H10Br2O2S/c1-9(2,3)13-8(12)7-5(10)4-6(11)14-7/h4H,1-3H3
    • InChI Key: VFJZKSVRUITVEV-UHFFFAOYSA-N
    • SMILES: BrC1C=C(SC=1C(=O)OC(C)(C)C)Br

Computed Properties

  • Exact Mass: 339.8768
  • Monoisotopic Mass: 339.87683g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • PSA: 26.3

2-Thiophenecarboxylic acid, 3,5-dibromo-, 1,1-dimethylethyl ester Related Literature

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd